![molecular formula C8H10N4 B2666762 1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine CAS No. 1554425-57-8](/img/structure/B2666762.png)
1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-([1,2,4]Triazolo[4,3-a]pyridin-8-yl)ethanamine is a chemical compound with the CAS Number: 1554425-57-8 . It has a molecular weight of 162.19 . The compound is pale-yellow to yellow-brown solid in its physical form . Its IUPAC name is 1-([1,2,4]triazolo[4,3-a]pyridin-8-yl)ethan-1-amine .
Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It has a molecular weight of 162.19 .Scientific Research Applications
Synthesis and Chemical Structure
Synthesis Methods : The compound 1,2,4-triazolo[1,5-a]pyridine, a biologically significant structure, can be synthesized from N-(pyridin-2-yl)benzimidamides via phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation, enabling the construction of the triazolopyridine skeleton through a metal-free oxidative N-N bond formation process (Zheng et al., 2014).
Molecular and Crystal Structure : The compound 7,7-Dimethyl-2-pyridin-4-yl-6,7-dihydro-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amine, which shares the triazolopyridine core, has been studied for its molecular and crystal structure. It forms monoclinic crystals, and its structure is characterized by intermolecular NH···N hydrogen bonds, forming chains and dimers in the crystal (Dolzhenko et al., 2011).
Unique Electronic and Intermolecular Interactional Characteristics : Certain triazolopyridine derivatives exhibit unique electronic and intermolecular interactional characteristics. Different substituents at specific positions on the triazolopyridine core can influence its crystal structures by forming diverse supramolecular synthons (Chai et al., 2019).
Biological and Medicinal Exploration
Pharmacophore Potential : Triazolopyridines are considered promising pharmacophores, with properties that can be significantly affected by substituents at the 2- and 5-positions. Their structural chemistry information is valuable for pharmaceutical development and application in crystal engineering (Chai et al., 2019).
Antibacterial and Plant Growth Regulatory Activities : Some 1H-1,2,4-triazole derivatives containing the pyridine unit, which relate to the triazolopyridine structure, have shown antifungal and plant growth regulatory activities. These compounds were synthesized by condensation of specific precursors with aryl aldehydes (Liu et al., 2007).
Herbicidal Activity : Novel 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one derivatives, synthesized and characterized through various techniques, have demonstrated high herbicidal activity. These findings were supported by Density Functional Theory (DFT) calculations (Liu et al., 2015).
Inhibitors of Hypoxia-Inducible Factor Prolylhydroxylase Domain-1 (PHD-1) : Certain 4-{[1,2,4]triazolo[1,5-a]pyridin-5-yl}benzonitrile-based inhibitors, associated with the triazolopyridine structure, have been identified as inhibitors of the PHD-1 enzyme. These inhibitors exhibit a novel binding mode, which is significant for medical chemistry (Ahmed et al., 2017).
properties
IUPAC Name |
1-([1,2,4]triazolo[4,3-a]pyridin-8-yl)ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4/c1-6(9)7-3-2-4-12-5-10-11-8(7)12/h2-6H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEKLXONBZFVJMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CN2C1=NN=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.